Cas no 2567504-93-0 (2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride)

• Product Name: 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride
• CAS No: 2567504-93-0
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD32878771
• CID: 5461751
• PubChem ID: 155820367
• Update Time: 2025-06-15

2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Oxolan-2-ylmethylamino)acetic acid;hydrochloride
• 2-{[(oxolan-2-yl)methyl]amino}acetic acid hydrochloride
• Z4840900390
• 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride

• MDL： MFCD32878771
• Inchi： 1S/C7H13NO3.ClH/c9-7(10)5-8-4-6-2-1-3-11-6;/h6,8H,1-5H2,(H,9,10);1H
• InChI Key： NLHXSBFKQAOEEQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 58.6

Additional information on 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride

Introduction to 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride (CAS No. 2567504-93-0)

2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride, identified by the CAS number 2567504-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acid derivatives, characterized by its unique structural framework that combines an oxolane ring with an aminoacetic acid moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The structural composition of 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride incorporates a cyclic ether group (oxolane) linked to an amine-substituted acetic acid backbone. This configuration imparts specific chemical properties that make it a versatile building block in medicinal chemistry. The oxolane ring, also known as ethylene oxide derivative, contributes to the compound's flexibility and reactivity, while the aminoacetic acid segment provides a site for further functionalization. The hydrochloride form ensures that the compound remains in an ionized state, facilitating its interaction with biological targets.

In recent years, there has been a growing interest in amino acid derivatives as pharmacological agents due to their ability to mimic natural biomolecules and interact with biological pathways. 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride has been explored in various preclinical studies for its potential applications in treating neurological disorders, inflammatory conditions, and metabolic diseases. Its unique structural features suggest that it may serve as a precursor for designing novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling aspects of 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride is its role in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug development, as many therapeutic agents work by binding to and inhibiting specific enzymes involved in disease pathways. The compound's ability to act as a scaffold for designing enzyme inhibitors has been demonstrated in several studies. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting kinases and proteases, which are critical enzymes in cancer metabolism and signal transduction.

Moreover, the oxolane ring in 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride offers a unique opportunity for modulating drug-receptor interactions. The cyclic structure can enhance binding affinity by providing steric hindrance and optimizing the orientation of functional groups relative to the target site. This feature has been exploited in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity but with improved pharmacokinetic properties. The compound's versatility makes it a valuable tool for medicinal chemists seeking to develop next-generation therapeutics.

The hydrochloride salt form of 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride also contributes to its practicality in pharmaceutical applications. Salts are often used in drug formulations to improve solubility, stability, and bioavailability. In particular, the hydrochloride form enhances water solubility, which is crucial for oral and intravenous administration. This property makes the compound more suitable for formulation into tablets, capsules, and injectable solutions, thereby expanding its potential therapeutic uses.

Recent advancements in computational chemistry have further highlighted the importance of 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride as a pharmacophore. Molecular modeling studies have shown that derivatives of this compound can effectively interact with various biological targets by occupying specific binding pockets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, computational simulations have indicated that introducing additional functional groups at specific positions on the oxolane ring can improve interactions with target proteins.

In addition to its applications in drug development, 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers and coatings with enhanced durability and functionality. The ability to modify its chemical properties allows researchers to tailor its characteristics for specific industrial applications, such as creating biodegradable materials or improving surface coatings.

The synthesis of 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protecting group strategies are commonly employed in its synthesis. These methods highlight the compound's complexity and the expertise required for its production.

As research continues to uncover new therapeutic applications for 2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients suffering from various diseases. The compound's potential as a lead molecule in drug discovery underscores its significance in modern medicine.

In conclusion,2-{(oxolan-2-yl)methylamino}acetic acid hydrochloride (CAS No.2567504-93-0) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features make it a valuable tool for designing novel therapeutics targeting neurological disorders, inflammatory conditions, and metabolic diseases. As research progresses，this compound will continue to play a crucial role in advancing medical science and improving patient outcomes.